Cas no 2228927-10-2 (3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine
• CAS No: 2228927-10-2
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6004995
• PubChem ID: 165654887
• Update Time: 2025-10-29

3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine
• EN300-1977531
• 2228927-10-2

• Inchi： 1S/C8H6ClN3O/c9-8-5(2-1-3-11-8)6-4-7(10)13-12-6/h1-4H,10H2
• InChI Key： ULNQCDPSTQCUEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine

Introduction to 3-(2-Chloropyridin-3-yl)-1,2-oxazol-5-amine (CAS No. 2228927-10-2)

3-(2-Chloropyridin-3-yl)-1,2-oxazol-5-amine, with the CAS number 2228927-10-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloropyridine moiety and an oxazolamine functional group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine can be described as follows: it consists of a pyridine ring substituted with a chlorine atom at the 2-position and an oxazolamine moiety attached at the 3-position. The oxazolamine group is a five-membered heterocyclic ring containing one nitrogen and one oxygen atom, with an amine functional group attached to the nitrogen. This combination of structural elements provides a rich platform for exploring its pharmacological properties.

Recent studies have highlighted the potential of 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its catalytic function and leading to downstream effects on cell proliferation and survival.

In addition to its enzymatic inhibition properties, 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine has also shown promise in modulating receptor-mediated signaling pathways. Research conducted at the Institute of Chemical Biology demonstrated that this compound can act as an agonist or antagonist for certain receptors, depending on the cellular context. This dual functionality makes it a versatile tool for investigating receptor-mediated processes and developing novel therapeutic strategies.

The pharmacokinetic properties of 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine have been extensively studied to evaluate its suitability for drug development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for ensuring effective drug delivery and sustained therapeutic effects.

To further assess its safety and efficacy, clinical trials are currently underway to evaluate the potential of 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine in treating various diseases. Early-phase trials have demonstrated promising results in terms of safety and tolerability, with no major adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-(2-chloropyridin-3-yl)-1,2-oxazol-5-amine (CAS No. 2228927-10-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and broaden its scope of application in medicine.